molecular formula C11H15NO2 B2480890 3-(2-(Dimethylamino)ethyl)benzoic acid CAS No. 885042-87-5

3-(2-(Dimethylamino)ethyl)benzoic acid

Cat. No.: B2480890
CAS No.: 885042-87-5
M. Wt: 193.246
InChI Key: BCCBSEKACDQECY-UHFFFAOYSA-N
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Description

3-(2-(Dimethylamino)ethyl)benzoic acid is an organic compound with the molecular formula C11H15NO2. It is a derivative of benzoic acid, where the carboxyl group is substituted with a 2-(dimethylamino)ethyl group. This compound is known for its applications in various fields, including chemistry, biology, and medicine.

Mechanism of Action

Target of Action

It is known that the compound can be used to quantify the activity of peroxidase and manganese peroxidase , suggesting that these enzymes could be potential targets.

Mode of Action

It is suggested that the compound interacts with its targets, possibly peroxidase and manganese peroxidase, to bring about changes in their activity

Biochemical Pathways

Given its potential interaction with peroxidase and manganese peroxidase , it might influence pathways involving these enzymes. Peroxidases play a crucial role in various biological processes, including the breakdown of peroxides, detoxification, and signal transduction.

Result of Action

Its ability to quantify the activity of peroxidase and manganese peroxidase suggests that it may influence processes regulated by these enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-(Dimethylamino)ethyl)benzoic acid typically involves the reaction of 3-bromobenzoic acid with N,N-dimethylethylenediamine. The reaction is carried out

Properties

IUPAC Name

3-[2-(dimethylamino)ethyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO2/c1-12(2)7-6-9-4-3-5-10(8-9)11(13)14/h3-5,8H,6-7H2,1-2H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BCCBSEKACDQECY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCC1=CC(=CC=C1)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

885042-87-5
Record name 3-(2-(dimethylamino)ethyl)benzoic acid
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